Cas no 46126-83-4 (2,5-Pyridinediacetonitrile)
2,5-Pyridinediacetonitrile structure
Product Name:2,5-Pyridinediacetonitrile
CAS No:46126-83-4
MF:C9H7N3
MW:157.171981096268
CID:1061374
PubChem ID:55268106
Update Time:2025-08-05
2,5-Pyridinediacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyridinediacetonitrile
- 2,5-Pyridinediaceton
- SCHEMBL3673652
- 2-[6-(cyanomethyl)pyridin-3-yl]acetonitrile
- DB-260403
- starbld0001785
- AKOS006314667
- 2,2'-(Pyridine-2,5-diyl)diacetonitrile
- 2-[5-(Cyanomethyl)pyridin-2-yl]acetonitrile; 2-[6-(cyanomethyl)pyridin-3-yl]acetonitrile
- 46126-83-4
- G90808
-
- Inchi： 1S/C9H7N3/c10-5-3-8-1-2-9(4-6-11)12-7-8/h1-2,7H,3-4H2
- InChI Key： QMTVTHRQZWBLQN-UHFFFAOYSA-N
- SMILES： N1C=C(CC#N)C=CC=1CC#N
Computed Properties
- Exact Mass: 157.063997236g/mol
- Monoisotopic Mass: 157.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 60.5Ų
2,5-Pyridinediacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P991810-100mg |
2,5-Pyridinediacetonitrile |
46126-83-4 | 100mg |
$207.00 | 2023-05-17 | ||
| TRC | P991810-1g |
2,5-Pyridinediacetonitrile |
46126-83-4 | 1g |
$ 1200.00 | 2023-09-06 | ||
| TRC | P991810-1000mg |
2,5-Pyridinediacetonitrile |
46126-83-4 | 1g |
$1642.00 | 2023-05-17 |
2,5-Pyridinediacetonitrile Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
46126-83-4 (2,5-Pyridinediacetonitrile) Related Products
- 52426-67-2(6-methyl-3-Pyridineacetonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
